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Compound of Interest

Oxazolidine, 3-butyl-2-(1-
Compound Name:
ethylpentyl)-

An In-depth Technical Guide on the Physicochemical Properties of 3-Butyl-2-(1-
ethylpentyl)oxazolidine (CAS 165101-57-5)

Introduction

This technical guide provides a comprehensive overview of the physicochemical data for the
chemical compound with CAS number 165101-57-5, identified as Oxazolidine, 3-butyl-2-(1-
ethylpentyl)-.[1][2][3][4] This document is intended for researchers, scientists, and
professionals in drug development and materials science. The compound is a versatile
molecule utilized as a moisture scavenger, reactive diluent in specialty coatings, and as a
synthetic intermediate in advanced organic synthesis.[1] Its utility stems from the oxazolidine
ring, which can be selectively opened to yield a 1,2-aminoalcohol, a valuable motif in
biologically active compounds.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-Butyl-2-(1-
ethylpentyl)oxazolidine.
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Property Value Source
3-butyl-2-heptan-3-yl-1,3-

IUPAC Name o [1]
oxazolidine
Oxazolidine, 3-butyl-2-(1-

Synonyms [315]

ethylpentyl)-, Incozol 2

Molecular Formula

C14H29NO

[1102][31[4]

Molecular Weight

227.39 g/mol

[1112](31[4]

Physical Description

Liquid, OtherSolid

[1](3]

Boiling Point

259.9 °C at 101.3 kPa; 180 °C

(it.)

[2105]61071[8]

Melting Point/Freezing Point

<-50°C

[2]

Density

872 kg/m 3 at 20°C; 1.04 g/mL

at 25°C (lit.)

[2105]6107118]

Vapor Pressure

0.0025 kPa at 25°C

[2]

Water Solubility

Not determined due to rapid

degradation

[2]

Partition Coefficient (n-

octanol/water)

log Pow = 4.47 (Calculated)

[2]

Hydrolysis Half-life (t1/2)

<4 hoursatpH4,7,and 9

[2]

Refractive Index

n20/D 1.449 (lit.)

(516718l

Flash Point 85 °C [5]
Autoignition Temperature > 196 °C [2]
CYMHAQCMKNVHPA-

InChl Key

UHFFFAOYSA-N

[1]

Canonical SMILES

CCCCC(CC)CLIN(CCO1)CCC

C

[1]
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Experimental Protocols

The physicochemical data presented were determined using a combination of measured and
calculated methods.

o Density: The density was measured according to OECD Test Guideline 109, "Density of
Liquids and Solids," and EC Council Regulation No 440/2008 A.3, "Relative Density".[2] The
experiment was conducted at SafePharm (2005a).[2]

» Hydrolysis: The rate of hydrolysis as a function of pH was determined following EC Council
Regulation No 440/2008 C.7, "Degradation: Abiotic Degradation: Hydrolysis as a Function of
pH".[2] Due to the rapid hydrolysis of the compound, direct measurement of water solubility
and adsorption/desorption was not conducted.[2]

» Partition Coefficient: The n-octanol/water partition coefficient (log Pow) was calculated using
the KOWWIN v1.68 software from the US EPA (2011).[2]

 Structural Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy, including *H and
13C NMR, is a primary method for the structural analysis of this compound.[1] In 13C NMR,
the carbon atom C2, bonded to both oxygen and nitrogen, is expected to have a chemical
shift between 85 and 105 ppm.[1]

Chemical Synthesis and Reactivity

The synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine is most commonly achieved through the
condensation reaction of an amino alcohol with a carbonyl compound.[1] One specific pathway
involves the condensation of N-butylaminoethanol with 2-ethylhexanal.[1] This reaction can be
facilitated by acidic conditions or Lewis acid catalysts to activate the carbonyl group.[1]

Caption: Synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine via condensation.

A key feature of this compound is its reactivity with water. It rapidly hydrolyzes to form 2-
ethylhexanal and 2-(butylamino)-ethanol.[2] This reaction is fundamental to its application as a
moisture scavenger.[9]

Caption: Hydrolysis of 3-Butyl-2-(1-ethylpentyl)oxazolidine.
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Applications in Polyurethane Coatings

In polyurethane (PU) coating formulations, 3-Butyl-2-(1-ethylpentyl)oxazolidine serves a dual
role as a moisture scavenger and a reactive diluent.[1][9] Unwanted moisture can react with
isocyanates in the PU system to produce carbon dioxide gas, leading to film defects.[9] This
compound preferentially reacts with moisture, preventing these defects. The resulting
aminoalcohol from hydrolysis then reacts with isocyanates, incorporating it into the polymer
backbone and avoiding the release of volatile organic compounds (VOCSs).[1]

Caption: Role in preventing moisture-related defects in PU coatings.

Toxicological and Safety Information

The compound is considered to have low acute oral and dermal toxicity in rats (LD50 > 2000
mg/kg bw).[2] It is slightly irritating to the skin and eyes of rabbits.[2] Due to its rapid hydrolysis,
the observed toxicological effects may be representative of a mixture of the parent compound
and its hydrolysis products.[2] GHS classifications indicate that it can cause severe skin burns
and eye damage and is toxic to aquatic life with long-lasting effects.[3][5] Appropriate personal
protective equipment should be used when handling this chemical.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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